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Compound of Interest

Compound Name:
2H-Pyran-2-one, 6-

ethyltetrahydro-, (6S)-

CAS No.: 108943-44-8

Cat. No.: B15060195

Get Quote

Executive Summary: The "Gold Standard" Value
For researchers and formulation scientists, the optical rotation of (S)-delta-heptalactone is a

critical purity index, particularly when distinguishing it from its enantiomer, (R)-delta-

heptalactone, or the racemic mixture often found in lower-grade commercial reagents.

Based on high-purity asymmetric synthesis and isolation data (purity >99% ee), the specific

optical rotation for (S)-delta-heptalactone is:

(c = 1.62, THF)[1]
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Note on Solvent Dependence: Optical rotation is highly sensitive to solvent interactions. While

tetrahydrofuran (THF) yields the value above, values in other solvents (e.g., chloroform,

methanol) may vary slightly in magnitude but typically retain the sign for this class of lactones.

Always report solvent and concentration alongside your measurements.

Comparative Analysis: (S)-Enantiomer vs.
Alternatives
To validate the identity of your sample, compare your experimental data against the established

profiles for the (S)-enantiomer, the (R)-enantiomer, and the racemate.

Table 1: Physicochemical & Sensory Comparison
Property

(S)-delta-

Heptalactone

(R)-delta-

Heptalactone
Racemic (±)

Optical Rotation (

)
-41.2° (THF) +40.4° (THF) 0°

Stereochemical

Designation

(S)-(-)-6-

ethyltetrahydro-2H-

pyran-2-one

(R)-(+)-6-

ethyltetrahydro-2H-

pyran-2-one

N/A

Biological Role

Aggregation

pheromone (e.g.,

Rhagoletis batava)

Less active / Inactive

in specific assays
Mixed activity

Odor Profile
Sweet, creamy,

coconut, lactonic

Often sharper, less

characteristic

"creamy" note

Generic coconut-like

CAS Number

Specific CAS rare

(Check 3301-90-4 for

generic)

Specific CAS rare 3301-90-4
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Critical Homolog Context
It is vital to note that while (S)-delta-heptalactone is levorotatory (-), its higher homolog (S)-

delta-decalactone is typically dextrorotatory (+53.6°). Do not assume the sign of rotation is

constant across the delta-lactone homologous series; specific chain-length effects invert the

chiroptical response.

Experimental Protocols for Validation
To ensure scientific integrity, use the following self-validating workflows for synthesis,

purification, and analysis.

Workflow Diagram: Synthesis to Validation
The following diagram outlines the logical flow from racemic starting material to validated pure

enantiomer.

Racemic delta-Heptalactone
(Starting Material)

Enzymatic Kinetic Resolution
(Lipase Novozym 435)

 Hydrolysis/Acylation Separation
(Column Chromatography)

 Yields Mixture 

(S)-Enantiomer
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(R)-Enantiomer
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 Elution B 

Validation Phase

 1. Chiral GC
2. Polarimetry 

Click to download full resolution via product page

Figure 1: Workflow for the isolation and validation of (S)-delta-heptalactone using enzymatic

kinetic resolution.

Protocol A: Polarimetric Determination
Objective: Determine the specific optical rotation (

) to confirm enantiomeric purity.

Sample Preparation:

Weigh exactly 162 mg of the isolated (S)-delta-heptalactone.
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Dissolve in 10.0 mL of spectroscopic-grade THF (Tetrahydrofuran) or CHCl

(Chloroform) to achieve a concentration (

) of ~1.62 g/100mL.

Note: Ensure the solution is free of dust particles by filtering through a 0.45 µm PTFE

syringe filter if necessary.

Measurement:

Zero the polarimeter with the pure solvent blank.

Fill the 1 dm (100 mm) polarimeter tube with the sample solution, ensuring no air bubbles

are trapped in the light path.

Measure the observed rotation (

) at 20°C using the Sodium D-line (589 nm).[1]

Calculation:

Where

is the observed rotation,

is the path length in dm (usually 1), and

is concentration in g/100mL.

Protocol B: Enantiomeric Excess (ee) Determination via
Chiral GC
Objective: Quantify the purity before relying on optical rotation.

Column: Cyclodextrin-based chiral capillary column (e.g., Rt-bDEXsm or Hydrodex

β-6TBDM).[2]

Conditions:
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Carrier Gas: Helium or Hydrogen.

Oven Program: Start at 85°C (hold 30 min), ramp 1°C/min to 95°C.

Validation Criteria:

The (S)-enantiomer and (R)-enantiomer must show baseline resolution (

).

Calculate

:

Target: ee > 98% for accurate optical rotation reporting.[3]

Mechanism of Action: Why (S) vs (R) Matters
In biological systems (such as pheromone signaling in Rhagoletis batava), the stereochemistry

of delta-heptalactone dictates receptor binding. The (S)-(-)-enantiomer fits the hydrophobic

pocket of the specific odorant-binding proteins, triggering the aggregation response. The (R)-

(+)-enantiomer, due to the spatial orientation of the ethyl group at the C6 position, fails to

activate the receptor, rendering it biologically inert or acting as a weak antagonist.

This structure-activity relationship (SAR) underscores why "racemic" data is insufficient for

advanced drug or pheromone development.
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Key Data: General physicochemical properties (Refractive Index, Boiling Point)

National Center for Biotechnology Information (NCBI). (2025). "PubChem Compound

Summary for CID 102968, delta-Heptalactone."

Key Data: Structure, molecular weight, and synonyms.[2]

Anton Paar Wiki. (2025).

Key Data: Standards for polarimetry measurement protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.youtube.com [m.youtube.com]

2. CN102942548B - Delta-dodecalactone synthesis method - Google Patents
[patents.google.com]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Comprehensive Guide: Optical Rotation of Pure (S)-
delta-Heptalactone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15060195/docs#comprehensive-guide-optical-
rotation-of-pure-s-delta-heptalactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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